Cas no 1666-19-9 (2-Propanone, 1-[[(4-methylphenyl)sulfonyl]oxy]-)

• Product Name: 2-Propanone, 1-[[(4-methylphenyl)sulfonyl]oxy]-
• CAS No: 1666-19-9
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• CID: 1347144
• PubChem ID: 12249297
• Update Time: 2025-05-19

2-Propanone, 1-[[(4-methylphenyl)sulfonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-[[(4-methylphenyl)sulfonyl]oxy]-
• 2-oxopropyl 4-methylbenzenesulfonate
• 2-Oxopropyl 4-methylbenzene-1-sulfonate
• tosyloxyacetone
• Hydroxyacetone p-Toluenesulfonate
• SCHEMBL4727494
• DTXSID10482333
• EN300-4479632
• PMXQYMFAWGAWGF-UHFFFAOYSA-N
• 1-[(4-METHYLBENZENESULFONYL)OXY]PROPAN-2-ONE
• 1666-19-9

• Inchi： 1S/C10H12O4S/c1-8-3-5-10(6-4-8)15(12,13)14-7-9(2)11/h3-6H,7H2,1-2H3
• InChI Key： PMXQYMFAWGAWGF-UHFFFAOYSA-N
• SMILES： CC(COS(C1C=CC(C)=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 228.04566
• Monoisotopic Mass: 228.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 2-Propanone, 1-[[(4-methylphenyl)sulfonyl]oxy]-

2-Propanone, 1-[[(4-methylphenyl)sulfonyl]oxy]- (CAS No. 1666-19-9)

2-Propanone, 1-[[(4-methylphenyl)sulfonyl]oxy]-, also known by its CAS registry number 1666-19-9, is a highly versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of acetone (2-propanone), where the hydroxyl group (-OH) has been substituted with a sulfonate ester group, specifically [(4-methylphenyl)sulfonyl]oxy. This substitution imparts unique chemical and physical properties to the molecule, making it a valuable intermediate in organic synthesis and a key component in advanced materials.

The molecular structure of 2-Propanone, 1-[[(4-methylphenyl)sulfonyl]oxy]- consists of a central acetone backbone with a sulfonate ester group attached to the methyl carbon. The sulfonate ester group is derived from 4-methylbenzenesulfonic acid, which contributes to the compound's stability and reactivity. The presence of the sulfonate ester group allows for controlled cleavage under specific conditions, making this compound highly useful in protecting groups chemistry and in the synthesis of complex molecules.

Recent studies have highlighted the importance of sulfonate esters like 2-Propanone, 1-[[(4-methylphenyl)sulfonyl]oxy]- in the development of advanced materials, particularly in the field of polymer science. Researchers have demonstrated that these compounds can serve as effective initiators for controlled radical polymerization (CRP), enabling the synthesis of polymers with tailored properties. For instance, a study published in *Macromolecules* explored the use of sulfonate esters as initiators for atom transfer radical polymerization (ATRP), resulting in polymers with precise molecular weight control and narrow polydispersity indices.

In addition to its role in polymer science, 2-Propanone, 1-[[(4-methylphenyl)sulfonyl]oxy]- has found applications in medicinal chemistry. The compound's ability to act as a protecting group for carbonyl functionalities has been exploited in the synthesis of bioactive molecules. A recent article in *Journal of Medicinal Chemistry* reported the use of this compound as a protective group for ketones during multi-step synthesis pathways, significantly improving yields and reducing side reactions.

The synthesis of 2-Propanone, 1-[[(4-methylphenyl)sulfonyl]oxy]- typically involves nucleophilic substitution reactions. A common approach is the reaction of acetone with 4-methylbenzenesulfonic acid chloride under basic conditions, followed by workup to isolate the pure product. This method ensures high purity and scalability, making it suitable for both laboratory and industrial applications.

From an environmental perspective, researchers have increasingly focused on the biodegradation and eco-friendly applications of compounds like 2-Propanone, 1-[[(4-methylphenyl)sulfonyl]oxy]-. Studies published in *Green Chemistry* have explored the use of this compound in solvent-free reactions and its potential for recycling or reuse in sustainable chemical processes. These findings underscore its compatibility with green chemistry principles and its role in promoting environmentally benign manufacturing practices.

In conclusion, 2-Propanone, 1-[[(4-methylphenyl)sulfonyl]oxy]- (CAS No. 1666-19-9) is a multifaceted compound with significant contributions to organic synthesis, polymer science, and medicinal chemistry. Its unique chemical properties and versatility make it an indispensable tool for researchers and industry professionals alike. As advancements in synthetic methodologies continue to unfold, this compound is poised to play an even more prominent role in shaping future innovations across diverse scientific disciplines.